Cas no 1949836-62-7 (N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride
• CAS No: 1949836-62-7
• MF: C₇H₁₂Cl₂N₄
• MW: 223.10297870636
• CID: 5049231
• PubChem ID: 91623887
• Update Time: 2025-06-07

N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)pyrimidin-4-amine dihydrochloride
• N-(azetidin-3-yl)pyrimidin-4-amine;dihydrochloride
• N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride

• Inchi： 1S/C7H10N4.2ClH/c1-2-8-5-10-7(1)11-6-3-9-4-6;;/h1-2,5-6,9H,3-4H2,(H,8,10,11);2*1H
• InChI Key： SZRNWDAEJIHNFA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)NC1C=CN=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 124
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride

Professional Introduction to N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride (CAS No. 1949836-62-7)

N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride, a compound with the chemical identifier CAS No. 1949836-62-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. Specifically, it is a derivative of pyrimidine, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules.

The structural framework of N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride incorporates an azetidine ring, which is a five-membered saturated heterocycle containing two nitrogen atoms. This structural feature imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for designing compounds with specific biological activities. The presence of the pyrimidine core further enhances its potential as a pharmacophore, given the extensive literature demonstrating the importance of pyrimidine derivatives in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target intricate biological pathways. N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride has emerged as a promising candidate in this context, particularly for its potential role in modulating enzymes and receptors involved in various disease mechanisms. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are critical enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

One of the most compelling aspects of N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic protocols allows for efficient production of this compound on both laboratory and industrial scales. This accessibility is crucial for conducting comprehensive biological evaluations, which are essential for assessing its therapeutic potential. Furthermore, the dihydrochloride salt form enhances the solubility and stability of the compound, making it more amenable to formulation into various pharmaceutical dosage forms.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing the biological efficacy of pyrimidine derivatives. N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride serves as an excellent model for exploring these relationships due to its well-defined structural features. By systematically modifying different regions of the molecule, researchers can gain insights into how specific structural changes influence biological activity. Such insights are invaluable for designing next-generation compounds with improved potency, selectivity, and pharmacokinetic profiles.

The pharmacological profile of N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride has been extensively studied in both in vitro and in vivo systems. Preliminary findings indicate that this compound exhibits significant inhibitory activity against certain target enzymes, with potential applications in treating conditions such as cancer and inflammatory disorders. These findings are particularly exciting given the increasing demand for targeted therapies that offer greater efficacy and fewer side effects compared to traditional treatments.

Moreover, the compound's mechanism of action appears to be multifaceted, involving interactions with multiple biological targets. This polypharmacicity can be advantageous in therapeutic contexts where complex disease mechanisms require intervention at multiple levels. However, it also necessitates careful optimization to ensure selectivity and minimize off-target effects. Ongoing studies are focused on elucidating the precise molecular interactions mediated by N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride, which will provide critical insights for rational drug design.

The development of novel pharmaceutical agents is often hampered by challenges related to drug delivery and formulation. N-(Azetidin-3-yl)pyrimidin-4-amine dihydrochloride addresses some of these challenges through its stable salt form, which enhances solubility and bioavailability. This property is particularly important for oral formulations, where poor solubility can limit absorption and therapeutic efficacy. Additionally, the compound's compatibility with various excipients makes it suitable for formulation into different dosage forms, including tablets, capsules, and injectables.

In conclusion, N-(Azetidin-3-yloxy)-pyrimidine-dihydrochloride (CAS No. 1949836_62_7) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, synthetic accessibility, and promising pharmacological profile make it an attractive candidate for further development. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.